Cas no 1361693-56-2 (Methyl 3-(bromomethyl)-4-(difluoromethyl)-5-methylpyridine-2-carboxylate)

• Product Name: Methyl 3-(bromomethyl)-4-(difluoromethyl)-5-methylpyridine-2-carboxylate
• CAS No: 1361693-56-2
• MF: C₁₀H₁₀BrF₂NO₂
• MW: 294.092709064484
• CID: 4798065
• Update Time: 2025-06-09

Methyl 3-(bromomethyl)-4-(difluoromethyl)-5-methylpyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(bromomethyl)-4-(difluoromethyl)-5-methylpyridine-2-carboxylate
• Methyl 3-(bromomethyl)-4-(difluoromethyl)-5-methylpyridine-2-carboxylate

• Inchi： 1S/C10H10BrF2NO2/c1-5-4-14-8(10(15)16-2)6(3-11)7(5)9(12)13/h4,9H,3H2,1-2H3
• InChI Key： KBLNFBZKVVQZMG-UHFFFAOYSA-N
• SMILES： BrCC1C(C(=O)OC)=NC=C(C)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• XLogP3: 2.6
• Topological Polar Surface Area: 39.2

Additional information on Methyl 3-(bromomethyl)-4-(difluoromethyl)-5-methylpyridine-2-carboxylate

Methyl 3-(bromomethyl)-4-(difluoromethyl)-5-methylpyridine-2-carboxylate: A Comprehensive Overview

Methyl 3-(bromomethyl)-4-(difluoromethyl)-5-methylpyridine-2-carboxylate, also known by its CAS number 1361693-56-2, is a highly specialized organic compound with a complex structure and diverse applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique chemical properties and potential in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule features a pyridine ring with multiple substituents: a bromomethyl group at position 3, a difluoromethyl group at position 4, and a methyl group at position 5. The carboxylate group at position 2 is esterified with a methyl group, adding to the compound's functional diversity.

The synthesis of Methyl 3-(bromomethyl)-4-(difluoromethyl)-5-methylpyridine-2-carboxylate involves a series of intricate organic reactions, including nucleophilic substitutions, electrophilic aromatic substitutions, and esterification processes. Recent advancements in synthetic chemistry have enabled the development of more efficient and environmentally friendly methods for producing this compound. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields and purity levels.

One of the most promising applications of this compound lies in its potential as a building block for more complex molecules. Its bromomethyl and difluoromethyl groups make it highly reactive, allowing for further functionalization in subsequent reactions. This property has been leveraged in the development of novel pharmaceutical agents, particularly in the design of kinase inhibitors and other bioactive compounds. Recent studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against several cancer-related kinases, suggesting its potential role in anticancer drug discovery.

In addition to its pharmaceutical applications, Methyl 3-(bromomethyl)-4-(difluoromethyl)-5-methylpyridine-2-carboxylate has shown promise in agrochemical research. Its ability to act as an intermediate in the synthesis of herbicides and insecticides has garnered significant attention from agricultural scientists. For example, researchers have reported that certain derivatives of this compound exhibit enhanced efficacy against key agricultural pests while maintaining low toxicity to non-target organisms.

The structural versatility of this compound also extends to its use in materials science. Its pyridine ring can serve as a platform for constructing advanced materials with tailored electronic properties. Recent investigations have explored its potential as a precursor for organic semiconductors and light-emitting materials. By incorporating this compound into conjugated systems, scientists have achieved improved charge transport properties and enhanced photoluminescence efficiency.

From an analytical standpoint, the characterization of Methyl 3-(bromomethyl)-4-(difluoromethyli)-5-methyipryidine-2-carboxylate has benefited from advancements in spectroscopic techniques. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have provided detailed insights into its molecular structure and purity. These tools are essential for ensuring the quality and consistency of the compound during both research and industrial production.

In conclusion, Methyl 3-(bromomethyli)-4-(difluoromethyli)-5-methyipryidine-2-carboxylate is a multifaceted organic compound with significant potential across various scientific domains. Its unique structure, reactivity, and functional diversity make it an invaluable tool for researchers seeking to develop innovative solutions in pharmaceuticals, agrochemicals, and materials science. As ongoing research continues to uncover new applications and improvements in synthetic methodologies, this compound is poised to play an increasingly important role in advancing modern chemistry.